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Compound of Interest

Compound Name: Tetraallyltin

Cat. No.: B1360086

Essential Safety and Handling Guide for Tetraallyltin

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling Tetraallyltin, tailored for researchers, scientists, and drug development professionals.
Adherence to these guidelines is vital for ensuring personnel safety and preventing
environmental contamination.

Tetraallyltin is a toxic and combustible organotin compound that poses significant health risks.
[1][2] Acute exposure through inhalation, ingestion, or skin contact can be toxic.[1][2][3] It can
cause severe irritation to the skin, eyes, and respiratory system.[1]

Physical and Chemical Properties
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Property

Value

CAS Number

7393-43-3[4]

Molecular Formula

C12H20Sn[1][4]

Appearance Colorless to slightly yellow liquid[4]
Boiling Point 70 °C/ 1.5 mmHg[4]
Density 1.19 g/mL[4]
Combustible liquid[1][2]. Toxic if swallowed, in
contact with skin, or if inhaled[1][2][3]. Causes
Hazards

skin and eye irritation[1]. May cause respiratory

irritation[1].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards of Tetraallyltin.
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PPE Category

Specifications

Hand Protection

Neoprene or nitrile rubber gloves are

recommended.[1]

Eye Protection

Chemical goggles should be worn.[1] Contact
lenses should not be worn when handling this
chemical.[1] A face shield may be necessary for

splash-prone operations.[5]

Skin and Body Protection

Wear suitable protective clothing to prevent skin
exposure.[1][6] This includes a lab coat or
coveralls.[5] For extensive handling, impervious
clothing such as aprons or suits may be

necessary.[7]

Respiratory Protection

All work with Tetraallyltin should be conducted in
a certified chemical fume hood.[5][6] If exposure
through inhalation may occur, a NIOSH-certified
combination organic vapor/acid gas (yellow

cartridge) respirator is recommended.[1]

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[5][6]

An emergency eye wash station and safety shower must be readily available in the

immediate vicinity of any potential exposure.[1]

Remove all sources of ignition, as Tetraallyltin is a combustible liquid.[1][6]

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

. Donning PPE:

Before handling, put on all required PPE as specified in the table above.
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. Handling the Chemical:
Avoid all eye and skin contact and do not breathe vapor and mist.[1]
Use only non-sparking tools.[1]
Keep the container tightly closed when not in use.[1]
Store in a cool, well-ventilated area away from heat and direct sunlight.[1]
Incompatible materials include strong oxidizers.[1][6]
. Spill Cleanup:
In case of a spill, evacuate unnecessary personnel.[1]
Contain the spill with dikes or absorbents to prevent migration into sewers or streams.[1]
Use an absorbent material such as sand, silica gel, or universal binder to collect the spill.[6]
Use non-sparking tools for cleanup.[1]

Place the absorbed material into a suitable, closed container for disposal.[6]

Disposal Plan

Dispose of Tetraallyltin waste in a safe manner in accordance with local, state, and federal
regulations.[1]

Do not dispose of waste into the sewer system.[1]
All waste materials should be considered hazardous.[2]

Contaminated containers should be treated as hazardous waste and disposed of through a
licensed waste disposal facility.[1][2]

Emergency Response Plan

Immediate action is critical in the event of exposure to Tetraallyltin.
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In Case of Skin Contact:

¢ Immediately wash the affected area with plenty of soap and water.[1]

e Remove all contaminated clothing immediately.[1][7]

o Seek immediate medical attention by calling a poison center or doctor.[1]
In Case of Eye Contact:

e Immediately flush the eyes thoroughly with water for at least 15 minutes.[1]
e Remove contact lenses if present and easy to do so. Continue rinsing.[1]
o Get immediate medical advice and attention.[1]

In Case of Inhalation:

e Move the individual to fresh air.[1]

o Keep the person at rest in a position comfortable for breathing.[1]

o Immediately call a poison center or doctor.[1]

In Case of Ingestion:

¢ Never give anything by mouth to an unconscious person.[1]

o Immediately call a poison center or doctor.[1]

» Rinse mouth with water.[3][8]

Below is a diagram illustrating the standard operational workflow for handling Tetraallyltin.
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Caption: Workflow for handling Tetraallyltin.
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The following diagram outlines the immediate actions to be taken in an emergency situation
involving Tetraallyltin.

Exposure Event
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Caption: Emergency first aid for Tetraallyltin exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. gelest.com [gelest.com]
e 2. assets.thermofisher.com [assets.thermofisher.com]

3. tcichemicals.com [tcichemicals.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1360086?utm_src=pdf-body
https://www.benchchem.com/product/b1360086?utm_src=pdf-body-img
https://www.benchchem.com/product/b1360086?utm_src=pdf-body
https://www.benchchem.com/product/b1360086?utm_src=pdf-custom-synthesis
https://www.gelest.com/wp-content/uploads/SNT7040_TETRAALLYLTIN_GHS-US_English-US.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA71158~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2017:04:09~~Tetraallyltin~~
https://www.tcichemicals.com/BE/en/sds/T2009_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 4. chemimpex.com [chemimpex.com]

e 5. benchchem.com [benchchem.com]

e 6. fishersci.com [fishersci.com]

e 7. stacks.cdc.gov [stacks.cdc.gov]

o 8. Tetraallyltin, 1G | Labscoop [labscoop.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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